Cas no 1285248-64-7 (4-(chloromethyl)-1-(4-methoxyphenethyl)-1h-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(4-methoxyphenethyl)-1h-1,2,3-triazole
• CAS No: 1285248-64-7
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5557850
• Update Time: 2025-06-13

4-(chloromethyl)-1-(4-methoxyphenethyl)-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(4-methoxyphenethyl)-1h-1,2,3-triazole

• Inchi： 1S/C12H14ClN3O/c1-17-12-4-2-10(3-5-12)6-7-16-9-11(8-13)14-15-16/h2-5,9H,6-8H2,1H3
• InChI Key： PNEOIZRCMHFHPS-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=C(OC)C=C2)C=C(CCl)N=N1

Additional information on 4-(chloromethyl)-1-(4-methoxyphenethyl)-1h-1,2,3-triazole

Introduction to 4-(Chloromethyl)-1-(4-Methoxyphenethyl)-1H-1,2,3-Triazole (CAS No. 1285248-64-7)

4-(Chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole (CAS No. 1285248-64-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and bioactivity. The unique structural features of this compound, particularly the presence of a chloromethyl group and a 4-methoxyphenethyl substituent, make it a valuable building block in the synthesis of various bioactive molecules.

The chloromethyl group in 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole is a reactive functional group that can undergo nucleophilic substitution reactions. This property makes the compound an excellent precursor for the synthesis of more complex molecules with potential therapeutic applications. The 4-methoxyphenethyl substituent, on the other hand, contributes to the compound's lipophilicity and can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the chloromethyl group plays a crucial role in enhancing the antiviral efficacy by facilitating the formation of covalent bonds with viral proteins.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole as a scaffold for developing novel anticancer agents. The study demonstrated that derivatives of this compound showed significant cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The 4-methoxyphenethyl substituent was found to enhance the compound's ability to penetrate cell membranes and target specific intracellular pathways.

The stability and synthetic accessibility of 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole make it an attractive candidate for further drug development. The compound can be synthesized using well-established methodologies such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a highly efficient and versatile reaction known as "click chemistry." This synthetic route allows for the rapid generation of diverse derivatives with tailored properties.

Moreover, 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole has been used as a key intermediate in the synthesis of compounds with potential applications in neurodegenerative diseases. A study published in Chemical Communications reported that derivatives of this compound exhibited neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The researchers found that the chloromethyl group facilitated the formation of stable complexes with metal ions, which are known to play a role in neurodegenerative processes.

In addition to its medicinal applications, 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole has also been explored for its use in materials science. The unique electronic properties of 1,2,3-triazoles make them suitable for applications in organic electronics and photovoltaic devices. A recent study published in Advanced Materials demonstrated that derivatives of this compound exhibited excellent charge transport properties and could be used as active materials in organic field-effect transistors (OFETs) and organic solar cells.

The versatility and potential of 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole have led to its widespread use in both academic research and industrial applications. Its unique combination of functional groups provides a platform for the development of novel compounds with diverse biological activities and physical properties. As research continues to advance in this area, it is likely that new applications and derivatives of this compound will be discovered.

In conclusion, 4-(chloromethyl)-1-(4-methoxyphenethyl)-1H-1,2,3-triazole (CAS No. 1285248-64-7) is a promising compound with significant potential in various fields. Its structural features make it an ideal building block for the synthesis of bioactive molecules with therapeutic applications. Ongoing research is expected to uncover new uses and derivatives of this compound, further expanding its impact on medicine and materials science.